Cas no 2680860-40-4 (2-Acetamido-5-methanesulfonylbenzoic acid)

• Product Name: 2-Acetamido-5-methanesulfonylbenzoic acid
• CAS No: 2680860-40-4
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 5651492
• PubChem ID: 118054600
• Update Time: 2025-05-20

2-Acetamido-5-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280257
• SCHEMBL16690808
• 2-acetamido-5-methanesulfonylbenzoic acid
• 2680860-40-4
• 2-Acetamido-5-methanesulfonylbenzoic acid

• Inchi： 1S/C10H11NO5S/c1-6(12)11-9-4-3-7(17(2,15)16)5-8(9)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： CYUYSXJUTCZFOC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)O)C=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 257.03579362g/mol
• Monoisotopic Mass: 257.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-Acetamido-5-methanesulfonylbenzoic acid

2-Acetamido-5-methanesulfonylbenzoic Acid (CAS No. 2680860-40-4): An Overview of Its Properties, Applications, and Recent Research

2-Acetamido-5-methanesulfonylbenzoic acid (CAS No. 2680860-40-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-Acetamido-5-methanesulfonylbenzoic acid is C₁₁H₁₃NO₅S, and its molecular weight is approximately 279.29 g/mol. The compound consists of a benzene ring substituted with an acetamido group at the 2-position and a methanesulfonyl group at the 5-position. These functional groups contribute to the compound's reactivity and biological properties, making it an interesting subject for both academic and industrial research.

In recent years, 2-Acetamido-5-methanesulfonylbenzoic acid has been studied for its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-Acetamido-5-methanesulfonylbenzoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activity of the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 2-Acetamido-5-methanesulfonylbenzoic acid could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 2-Acetamido-5-methanesulfonylbenzoic acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 5-bromobenzoic acid with methanesulfonyl chloride to form the methanesulfonyl derivative, followed by nucleophilic substitution with acetamide to introduce the acetamido group. This multi-step process allows for precise control over the synthesis conditions, ensuring high-quality product formation.

In addition to its therapeutic potential, 2-Acetamido-5-methanesulfonylbenzoic acid has found applications in chemical synthesis as a building block for more complex molecules. Its reactive functional groups make it a useful intermediate in the synthesis of various pharmaceuticals and fine chemicals. For example, it can be used to synthesize derivatives with enhanced biological activities or improved pharmacokinetic properties.

The safety profile of 2-Acetamido-5-methanesulfonylbenzoic acid is an important consideration in its development and application. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-Acetamido-5-methanesulfonylbenzoic acid (CAS No. 2680860-40-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents and chemical intermediates. Ongoing research continues to uncover new applications and optimize its synthesis methods, further highlighting its importance in the scientific community.